Cas no 109746-53-4 (6,9-dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene)

• Product Name: 6,9-dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene
• CAS No: 109746-53-4
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 1189185
• PubChem ID: 13925405
• Update Time: 2025-04-20

6,9-dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene Chemical and Physical Properties

Names and Identifiers

• 6,9-dioxa-3,12,18-triazabicyclo[12.3.1]octadeca-1(18),14,16-triene
• 3,12,18-triaza-6,9-dioxabicyclo[12.3.1]octadeca-1(18),14,16-triene
• 6,9-dioxa-3,12,18-triazabicyclo&lt
• 12.3.1&gt
• octadeca-1(18),14,16-triene
• AGN-PC-00ODLY
• ACMC-20mcji
• CTK0D5609
• 3,12,18-triaza-6,9-dioxabicyclo[12.3.1]octadeca-1(18),14,16-triene; 6,9-dioxa-3,12,18-triazabicyclo< 12.3.1> octadeca-1(18),14,16-triene; AGN-PC-00ODLY; ACMC-20mcji; CTK0D5609;
• 109746-53-4
• SCHEMBL18312432
• DTXSID20552591

• Inchi： 1S/C13H21N3O2/c1-2-12-10-14-4-6-17-8-9-18-7-5-15-11-13(3-1)16-12/h1-3,14-15H,4-11H2
• InChI Key： WHHUJVBPOFGGBC-UHFFFAOYSA-N
• SMILES： O1CCOCCNCC2=CC=CC(CNCC1)=N2

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.4Ų